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Compound of Interest

Compound Name: SH514

Cat. No.: B15613613 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potent investigational compounds like SH514. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans for SH514, a specific inhibitor of Interferon Regulatory Factor 4 (IRF4).

Crucial Initial Step: Obtain and Review the Safety Data Sheet (SDS)

Before commencing any work with SH514, it is imperative to obtain and thoroughly review the

Safety Data Sheet (SDS) provided by the manufacturer. The SDS contains detailed information

regarding the specific hazards, handling precautions, and emergency procedures for this

compound. The guidance provided herein is based on general best practices for handling

potent research compounds and should supplement, not replace, the information in the SDS.

Personal Protective Equipment (PPE) for Handling
SH514
Given that SH514 is a powdered substance and a potent biological inhibitor, a comprehensive

approach to personal protection is necessary to prevent exposure through inhalation, skin

contact, or ingestion.

Recommended PPE includes:

Respiratory Protection: A NIOSH-approved respirator is essential, particularly when handling

the powder outside of a certified chemical fume hood or other ventilated enclosure. The
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specific type of respirator cartridge should be chosen based on the potential for airborne

particulates.

Eye and Face Protection: Chemical safety goggles and a face shield should be worn to

protect against splashes or airborne powder.

Hand Protection: Wear double-layered, chemical-resistant gloves (e.g., nitrile gloves).

Ensure the outer glove has been tested for resistance to the solvent used to dissolve SH514
(commonly DMSO). Change gloves immediately if they become contaminated.

Body Protection: A fully buttoned lab coat, preferably a disposable one, should be worn. For

larger quantities or when there is a significant risk of contamination, a chemical-resistant

apron or coveralls are recommended.

Foot Protection: Closed-toe shoes are mandatory in a laboratory setting.

Operational Plan: From Receipt to Use
A structured approach to handling SH514 will minimize the risk of exposure and ensure the

integrity of the compound.

Step-by-Step Handling Procedures:

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound according to the manufacturer's instructions. For powdered SH514,

storage at -20°C for up to 3 years is recommended.[1] Once dissolved in a solvent like

DMSO, it should be stored at -80°C for up to one year.[1]

Keep the container tightly sealed and protected from direct sunlight.[1]

Preparation of Stock Solutions:

All handling of powdered SH514 should be conducted in a certified chemical fume hood or

a ventilated balance enclosure to prevent inhalation of the powder.
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Before weighing, allow the container to equilibrate to room temperature to avoid

condensation.

Use appropriate tools (e.g., a dedicated spatula) for transferring the powder.

Prepare stock solutions by dissolving the compound in a suitable solvent, such as DMSO.

SH514 is soluble in DMSO up to 80.00 mg/mL (155.44 mM); sonication may be required.

[1]

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

Use in Experiments:

When diluting the stock solution for experiments, continue to wear appropriate PPE.

Work over a disposable absorbent bench liner to contain any potential spills.

After use, securely cap all containers containing SH514.

Disposal Plan: Managing SH514 Waste
Proper disposal of SH514 and all contaminated materials is critical to prevent environmental

contamination and accidental exposure. All waste generated should be treated as hazardous

chemical waste.

Disposal Procedures:

Segregation of Waste:

Maintain separate, clearly labeled waste containers for different types of waste:

Solid Waste: Includes contaminated gloves, disposable lab coats, bench liners, and

pipette tips.

Liquid Waste: Includes unused stock solutions, experimental media containing SH514,

and solvent rinses from contaminated glassware.
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Sharps Waste: Includes needles and syringes used for transferring SH514 solutions.

These must be placed in a designated, puncture-resistant sharps container for

chemically contaminated sharps.

Waste Container Management:

All waste containers must be made of a material compatible with the waste they contain.

Keep waste containers closed except when adding waste.

Label all waste containers with "Hazardous Waste" and the full chemical name "SH514".

Final Disposal:

Do not dispose of any SH514 waste down the drain or in the regular trash.

Follow your institution's specific procedures for the collection and disposal of hazardous

chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for guidance on pickup and disposal protocols.

Quantitative Data Summary
Property Value Source

Molecular Weight 514.66 g/mol [1]

Molecular Formula C₃₂H₃₈N₂O₄ [1]

IC₅₀ (for IRF4) 2.63 µM [1][2][3]

Solubility in DMSO 80.00 mg/mL (155.44 mM) [1]

Storage (Powder) -20°C for 3 years [1]

Storage (In Solvent) -80°C for 1 year [1]

Experimental Workflow and Safety Protocol
Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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